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Compound of Interest

Compound Name: Photoclick sphingosine

Cat. No.: B3026149

Essential Safety and Handling Guide for
Photoclick Sphingosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational plans, and disposal procedures for the
handling of Photoclick sphingosine. Adherence to these guidelines is essential for ensuring
laboratory safety and maintaining a secure research environment. Photoclick sphingosine is
a valuable tool for studying sphingolipid metabolism and interactions, but its chemical
properties necessitate careful handling.

Immediate Safety Information

Photoclick sphingosine is a photoreactive and clickable analog of sphingosine.[1][2][3] Its key
functional groups, a photo-activatable diazirine and a clickable alkyne, require specific safety
considerations.[1][2]

Hazard Identification: Based on available Safety Data Sheets (SDS), Photoclick sphingosine
is classified with the following hazards:

o Flammable Solid (Category 1/2): Poses a fire hazard when exposed to ignition sources.[4]

 Skin Irritant (Category 2): Can cause skin irritation upon contact.[4]
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e Serious Eye Irritant (Category 2A): Can cause serious eye irritation.[4]

The diazirine group is designed to form a highly reactive carbene intermediate upon UV
irradiation.[5] While in vitro studies on some diazirine-containing compounds have suggested a
favorable safety profile, showing them to be non-mutagenic and non-corrosive, all reactive
chemicals should be handled with caution.[2][3][6][7]

Chemical and Physical Properties:

Property Value

CAS Number 1823021-14-2[1][4][8]

pacSph, Click Tag™ Sphingosine,

Synonyms pacSphingosine (d18:1)[1][4]

Molecular Formula C19H33N302[4][8]

Molecular Weight 335.48 g/mol [4][8]

Form Typically a powder or a solution in ethanol.[1][9]
Storage Store at -20°C.[4][8][9]

Solubility Soluble in ethanol.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Photoclick sphingosine in both
its solid and dissolved forms.
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PPE Category Specification Rationale

Protects against skin irritation

) o and exposure to the ethanol
_ Double gloving with nitrile or o
Hand Protection solvent. Nitrile and neoprene
neoprene gloves. _
offer good resistance to

alcohols.[10]

Prevents eye irritation from
) Safety goggles or a face )
Eye Protection hield splashes of the solution or
shield.
contact with the powder.[4]

Protects against the
] Flame-retardant laboratory N ]
Body Protection . flammability hazard of the solid
coat.
and its ethanol solutions.[1][11]

] - ] Avoids inhalation of the solid
) ) Handle in a certified chemical
Respiratory Protection powder or aerosols from the
fume hood. )
ethanol solution.[4]

Standard laboratory practice to
Footwear Closed-toe shoes. ) )
protect against spills.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe procedure for preparing and using Photoclick sphingosine in a
laboratory setting.

Workflow Diagram:
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Preparation

Don PPE

[Work in Chemical Fume Hood)

[Weigh Solid Photoclick Sphingosine]

Dissolve in Ethanol

[Store Stock Solution at -20°C]

Experimental Use

[Prepare Working Solution (e.g., in cell media)]

[UV Photoactivation (if applicable))

Perform Experiment

Disposal
v v

(Collect Contaminated Solid Waste) (Collect Contaminated Liquid Waste]
[Label as Hazardous Chemical Waste)
[Arrange for Professional Disposal)

Click to download full resolution via product page

Caption: Workflow for safe handling of Photoclick sphingosine.
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Detailed Protocol:
e Preparation:

o Always don the appropriate PPE as specified in the table above before handling the
compound.

o Conduct all manipulations, including weighing and dissolution, inside a certified chemical
fume hood to minimize inhalation risk.[4]

o Since Photoclick sphingosine is a flammable solid, keep it away from all heat sources,
sparks, and open flames.[4] Use explosion-proof electrical equipment where necessary.[4]

o Prepare a stock solution by dissolving the compound in ethanol as per your experimental
protocol.[12]

o Experimental Use:

o When preparing working solutions in aqueous media like cell culture buffers, be aware that
the compound may have limited solubility and may require sonication to ensure it is well-
mixed.[12]

o If your protocol involves UV irradiation to activate the diazirine group, ensure all personnel
in the area use appropriate UV-blocking eye protection.

o The carbene intermediate formed upon photoactivation is highly reactive.[5] While
essential for the experimental goal of cross-linking, it is a non-specific reactive species.
Avoid direct exposure of skin or eyes to the solution during and after activation.

e Decontamination:

o Specific chemical inactivation protocols for Photoclick sphingosine are not readily
available.

o For minor spills, absorb the material with an inert absorbent (e.g., vermiculite or sand).
Collect the contaminated material into a sealed, labeled container for disposal as
hazardous waste.
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o Clean the spill area with ethanol, and dispose of all cleaning materials as hazardous

waste.

o Thoroughly wash hands with soap and water after handling the compound.[4]

Disposal Plan

Proper disposal is critical to ensure safety and environmental protection. Treat all waste

contaminated with Photoclick sphingosine as hazardous chemical waste.

Waste Type

Disposal Procedure

Unused Solid Compound & Stock Solution

* Do not attempt to neutralize or quench the
chemical.[13] * Keep in its original or a
compatible, tightly sealed container. * Label
clearly as "Hazardous Waste: Photoclick
Sphingosine". * Arrange for pickup and disposal
by your institution's Environmental Health and
Safety (EHS) department.[13]

Contaminated Labware (Gloves, Pipette Tips,
Vials)

* Collect all contaminated solid waste in a
designated, sealed hazardous waste bag or
container.[14] * Label the container "Hazardous
Waste" and identify the contents as "Solid waste

contaminated with Photoclick sphingosine”.[14]

Contaminated Liquid Waste (e.g., Cell Culture
Media)

* Collect all liquid waste in a dedicated, leak-
proof, and chemically compatible container.[14]
* While some institutional guidelines allow for
the chemical disinfection (e.g., with bleach) and
subsequent sewer disposal of biological media,
this is not recommended for media containing
reactive chemical probes due to unknown
reaction possibilities.[3][10] * Label the container
"Hazardous Waste" and list the contents (e.g.,
"Aqueous waste with Photoclick sphingosine,
ethanol").[14] * Store in a designated secondary

containment area until collection by EHS.
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Disposal Workflow Diagram:

Waste Generation

Solid Waste / \ Liquid Waste
(Unused solid, gloves, tips, vialsj (Stock solutions, used cell mediaj

[Place in labeled hazardous waste bag/container] [Collect in sealed, compatible hazardous waste container]

\ /

[Store waste in designated secondary containment aree)

'

[Contact EHS for hazardous waste pickup)

[Proper Disposal by EHS]

Click to download full resolution via product page
Caption: Disposal plan for Photoclick sphingosine waste streams.

By adhering to these safety and handling protocols, researchers can effectively utilize
Photoclick sphingosine while minimizing risks to themselves, their colleagues, and the
environment. Always consult your institution's specific safety guidelines and your material-
specific SDS before beginning work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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